Tert-butyl N-butylcarbamate
Overview
Description
Tert-butyl N-butylcarbamate, also known as TBBC, is a chemical compound used in various industries. It is a white crystalline solid with a molecular formula of C10H21NO2 and a molecular weight of 187.28 g/mol. TBBC is used as a stabilizer in the production of plastics, rubbers, and coatings. It is also used as a preservative in cosmetics and personal care products.
Mechanism of Action
Tert-butyl N-butylcarbamate acts as an antioxidant by scavenging free radicals that can cause oxidative damage to cells. It also acts as a preservative by inhibiting the growth of bacteria and fungi. This compound works by forming a complex with metal ions that can catalyze the oxidation of lipids and other molecules.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in animal studies. It is rapidly metabolized and excreted from the body. This compound has been shown to have antioxidant effects in vitro and in vivo. It has also been shown to inhibit the growth of bacteria and fungi in vitro.
Advantages and Limitations for Lab Experiments
Tert-butyl N-butylcarbamate is a stable and readily available compound that can be easily synthesized. It has low toxicity and has been extensively studied for its applications in various fields. However, it may interfere with certain assays that rely on the oxidation of molecules. This compound may also have variable effects depending on the concentration used.
Future Directions
Tert-butyl N-butylcarbamate has potential applications in various fields such as food preservation, agriculture, and medicine. Future research should focus on the development of new methods for the synthesis of this compound and its derivatives. The mechanisms of action of this compound should be further elucidated to understand its effects on cells and organisms. The potential toxicity of this compound and its derivatives should also be investigated.
Scientific Research Applications
Tert-butyl N-butylcarbamate has been extensively studied for its applications in various fields. In the pharmaceutical industry, it is used as a stabilizer for drugs that are sensitive to oxidation. This compound has been shown to increase the shelf life of drugs by preventing their degradation. It is also used as a preservative in cosmetics and personal care products. This compound has been shown to inhibit the growth of bacteria and fungi in these products.
properties
IUPAC Name |
tert-butyl N-butylcarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO2/c1-5-6-7-10-8(11)12-9(2,3)4/h5-7H2,1-4H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MXSNQMUVXLVDHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20401439 |
Source
|
| Record name | Tert-butyl N-butylcarbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20401439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
59255-58-2 |
Source
|
| Record name | Tert-butyl N-butylcarbamate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20401439 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl N-butylcarbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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